Cas no 2229302-82-1 (5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine
• CAS No: 2229302-82-1
• MF: C₈H₅BrN₄O₃
• MW: 285.054300069809
• CID: 6376659
• PubChem ID: 165688204
• Update Time: 2025-10-12

5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine
• 2229302-82-1
• EN300-1922763

• Inchi： 1S/C8H5BrN4O3/c9-4-1-5(13(14)15)7(11-2-4)6-3-12-8(10)16-6/h1-3H,(H2,10,12)
• InChI Key： OQUZOOPYLYYUHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1=CN=C(N)O1

Computed Properties

• Exact Mass: 283.95450g/mol
• Monoisotopic Mass: 283.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Additional information on 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine

Introduction to 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine (CAS No. 2229302-82-1)

The compound 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine, identified by its CAS number 2229302-82-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromo and nitro substituents on the pyridine ring, coupled with the oxazole moiety, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine as a key intermediate in the synthesis of novel therapeutic agents. Its molecular framework is particularly intriguing because it combines the electron-withdrawing effects of the nitro group and the halogen bonding capabilities of the bromine atom, which can be exploited in designing molecules with enhanced binding affinity and selectivity. This compound has been explored in various drug discovery programs aimed at addressing unmet medical needs, particularly in oncology and inflammatory diseases.

The oxazole ring in 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine is a well-known pharmacophore that contributes to its biological activity. Oxazoles are known for their stability and ability to interact with biological targets such as enzymes and receptors. The incorporation of this heterocycle into a drug-like molecule can lead to compounds with improved pharmacokinetic properties, including better solubility and metabolic stability. Furthermore, the amine functionality provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic applications.

In the realm of medicinal chemistry, the synthesis of 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine has been optimized using state-of-the-art methodologies. Researchers have developed efficient multi-step routes that highlight the compound's synthetic versatility. These methods often involve palladium-catalyzed cross-coupling reactions, which are essential for constructing complex organic molecules with high precision. The use of such advanced techniques ensures that 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-amine can be produced in high yields with minimal byproducts, making it an attractive candidate for further development.

Biological evaluations of 5-(5-bromo-3-nitropyridin-2-yl)-1,3-oxazol-2-am ine have revealed promising activities in several disease models. Initial studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The bromo and nitro substituents on the pyridine ring are believed to play a crucial role in modulating enzyme interactions, thereby enhancing therapeutic efficacy. Additionally, the oxazole moiety has been shown to influence receptor binding affinity, suggesting that this compound may exhibit dual-targeting capabilities.

The pharmacological profile of 5-(5-bromo -3-nitropyridin -2 -yl)-1 ,3 -ox az ol - 2 -ami ne is further supported by computational studies that predict favorable interactions with biological targets. Molecular docking simulations have been used to model the compound's binding mode within target proteins, providing insights into its mechanism of action. These studies have identified key hydrogen bonding interactions and hydrophobic contacts that contribute to its potency and selectivity. Such computational approaches are increasingly integral to drug discovery pipelines, as they allow researchers to prioritize compounds based on their predicted biological activity.

Recent advances in synthetic biology have also opened new avenues for exploring derivatives of 5-(5-bromo -3-nitropyridin - 2 -yl)-1 , 3 -ox az ol - 2 -ami ne . Engineered microbial systems have been employed to produce complex organic molecules under controlled conditions, offering a sustainable alternative to traditional synthetic methods. These biotechnological approaches have enabled the rapid generation of libraries of analogs for high-throughput screening, accelerating the identification of lead compounds with improved properties.

The future prospects for 5-( 5 -bromo - 3 -nitropyridin - 2 - yl ) - 1 , 3 -ox az ol - 2 -ami ne are bright, with ongoing research aimed at expanding its therapeutic applications. Investigations into its potential as an anti-inflammatory agent have shown encouraging results in preclinical models. The ability of this compound to modulate inflammatory pathways could make it a valuable asset in treating chronic diseases such as rheumatoid arthritis and Crohn's disease. Furthermore, explorations into its antimicrobial properties have revealed promising activity against resistant bacterial strains.

Regulatory considerations are also an important aspect of developing 5-( 5 -bromo - 3 -nitropyridin - 2 - yl ) - 1 , 3 -ox az ol - 2 -ami ne as a drug candidate. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control conditions. Preclinical safety studies are being conducted to assess its toxicity profile and pharmacokinetic behavior before human trials can commence. These studies are critical for demonstrating that 5-( 5-bromo - 3-nitropyridin -- 2-yll )--13 ox az ol--22 am ine is safe and effective for clinical use.

In conclusion, (CAS No .222930 --82--1) stands out as a versatile and promising compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its favorable biological activities , make it an attractive scaffold for developing novel therapeutics . As research continues to uncover new applications for this molecule , it is likely that (CAS No .222930 --82--1) will play an increasingly important role in addressing some of today's most pressing medical challenges . The combination of innovative synthetic strategies , computational modeling , and biotechnological advancements ensures that this compound will remain at the forefront of drug discovery efforts in the coming years . p >